Cas no 31785-74-7 (1-Azabicyclo[2.2.2]octane,3-(1-methyl-2-pyrrolidinyl)-)

• Product Name: 1-Azabicyclo[2.2.2]octane,3-(1-methyl-2-pyrrolidinyl)-
• CAS No: 31785-74-7
• MF: C₁₂H₂₂N₂
• MW: 194.316483020782
• CID: 311770
• PubChem ID: 208203
• Update Time: 2025-04-19

1-Azabicyclo[2.2.2]octane,3-(1-methyl-2-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane,3-(1-methyl-2-pyrrolidinyl)-
• 3-(1-methylpyrrolidin-2-yl)-1-azabicyclo[2.2.2]octane
• 1-Azabicyclo(2.2.2)octane, 3-(1-methyl-2-pyrrolidinyl)-
• 3-(1-Methyl-2-pyrrolidinyl)quinuclidine
• DTXSID30953717
• BRN 0774548
• 31785-74-7
• 8-(1-METHYLPYRROLIDIN-2-YL)-1-AZABICYCLO[2.2.2]OCTANE
• Quinuclidine, 3-(1-methyl-2-pyrrolidinyl)-

• Inchi： 1S/C12H22N2/c1-13-6-2-3-12(13)11-9-14-7-4-10(11)5-8-14/h10-12H,2-9H2,1H3
• InChI Key： XHBGHNMVPQNIHV-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(C2)C1CCCN1C

Computed Properties

• Exact Mass: 194.17846
• Monoisotopic Mass: 194.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 239.5°Cat760mmHg
• Flash Point: 90.4°C
• Refractive Index: 1.55
• PSA: 6.48